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Compound Name: Disodium peroxydicarbonate

Cat. No.: B1600323 Get Quote

An In-depth Technical Guide to Disodium
Peroxydicarbonate
For Researchers, Scientists, and Drug Development Professionals

Abstract
Disodium peroxydicarbonate, with the CAS number 3313-92-6, is a potent oxidizing agent

with a range of applications stemming from its ability to generate hydrogen peroxide in solution.

This technical guide provides a comprehensive overview of its chemical structure, properties,

synthesis, and analysis. It is designed to serve as a valuable resource for researchers,

scientists, and professionals in drug development who may utilize this compound in organic

synthesis or other applications requiring a stable, solid source of peroxide. This document

includes detailed experimental protocols, quantitative data, and safety information to ensure its

effective and safe use in a laboratory setting.

Chemical Identity and Structure
Disodium peroxydicarbonate is an inorganic compound, specifically the sodium salt of

peroxydicarbonic acid. It is a stable, microcrystalline powder that is soluble in water. Upon

dissolution, it hydrolyzes to produce sodium carbonate and hydrogen peroxide, which is the

basis for its oxidizing properties.
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The chemical structure of disodium peroxydicarbonate consists of two carbonate units linked

by a peroxide bridge, with two sodium ions providing charge neutrality.

Molecular Formula: C₂Na₂O₆[1]

IUPAC Name: disodium;carboxylatooxy carbonate

SMILES: C(=O)([O-])OOC(=O)[O-].[Na+].[Na+]

InChI: InChI=1S/C2H2O6.2Na/c3-1(4)7-8-2(5)6;;/h(H,3,4)(H,5,6);;/q;2*+1/p-2

Physicochemical Properties
A summary of the key physicochemical properties of disodium peroxydicarbonate is

presented in the table below.

Property Value Reference

CAS Number 3313-92-6 [2]

Molecular Weight 166.00 g/mol [3]

Appearance
White, microcrystalline

powder/solid
[3]

Solubility Soluble in water

Melting Point 851°C (decomposes) [2][4]

Boiling Point
300.9°C at 760 mmHg

(decomposes)
[2][4]

Flash Point 145.1°C [2][4]

Synthesis of Disodium Peroxydicarbonate
Disodium peroxydicarbonate is typically synthesized through the reaction of sodium

carbonate with hydrogen peroxide. The following is a general laboratory-scale protocol.

Experimental Protocol: Laboratory Synthesis
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Materials:

Sodium carbonate (anhydrous)

Hydrogen peroxide (30-50% solution)

Deionized water

Stabilizer (e.g., magnesium sulfate)

Isopropanol (for washing)

Beaker or reaction vessel

Stirring apparatus

Cooling bath (ice-water)

Buchner funnel and filter paper

Drying oven

Procedure:

Prepare a saturated solution of sodium carbonate in deionized water in a reaction vessel.

Cool the solution to 10-15°C using a cooling bath.

Slowly add a stabilized solution of hydrogen peroxide to the sodium carbonate solution while

stirring continuously. A small amount of a stabilizer like magnesium sulfate can be added to

the hydrogen peroxide solution beforehand to prevent premature decomposition.

Maintain the temperature of the reaction mixture between 10-20°C.

After the addition of hydrogen peroxide is complete, continue stirring for a period to allow for

the crystallization of disodium peroxydicarbonate.

Collect the precipitated crystals by vacuum filtration using a Buchner funnel.
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Wash the crystals with a small amount of cold isopropanol to remove any unreacted starting

materials and water.

Dry the crystals in a vacuum oven at a low temperature (e.g., 40-50°C) to obtain the final

product.

Synthesis Workflow
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Process

Product
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Reaction in
Aqueous Solution

(10-20°C)

Hydrogen Peroxide

Crystallization Filtration Washing
(Isopropanol)

Drying
(40-50°C)

Disodium
Peroxydicarbonate

Click to download full resolution via product page

Caption: A workflow diagram illustrating the laboratory synthesis of disodium
peroxydicarbonate.

Analytical Methods
Accurate quantification of disodium peroxydicarbonate is crucial for its application. The

following are established analytical methods.

Iodometric Titration
This is a classic and reliable method for determining the active oxygen content of disodium
peroxydicarbonate. The principle involves the oxidation of iodide to iodine by the hydrogen

peroxide released from the compound, followed by titration of the liberated iodine with a

standard sodium thiosulfate solution.[5]

Experimental Protocol:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1600323?utm_src=pdf-body-img
https://www.benchchem.com/product/b1600323?utm_src=pdf-body
https://www.benchchem.com/product/b1600323?utm_src=pdf-body
https://www.benchchem.com/product/b1600323?utm_src=pdf-body
https://www.benchchem.com/product/b1600323?utm_src=pdf-body
https://www.benchchem.com/product/b1600323?utm_src=pdf-body
https://usptechnologies.com/iodometric-titration/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accurately weigh a sample of disodium peroxydicarbonate and dissolve it in deionized

water.

Acidify the solution with dilute sulfuric acid.

Add an excess of potassium iodide solution to the acidified sample solution. The solution will

turn a yellow-brown color due to the formation of iodine.

Titrate the liberated iodine with a standardized solution of sodium thiosulfate until the solution

becomes a pale yellow color.

Add a few drops of starch indicator. The solution will turn a deep blue-black color.

Continue the titration with sodium thiosulfate until the blue color disappears, indicating the

endpoint.

The concentration of disodium peroxydicarbonate can be calculated from the volume of

sodium thiosulfate solution used.

High-Performance Liquid Chromatography (HPLC)
A more modern approach for the quantification of disodium peroxydicarbonate involves

HPLC. This method offers high sensitivity and specificity.

Stability and Decomposition
Disodium peroxydicarbonate is relatively stable when stored in a cool, dry place. However, it

is susceptible to decomposition under certain conditions.

Thermal Decomposition
The thermal decomposition of disodium peroxydicarbonate is an exothermic process that

can be initiated by heat. Studies have shown that self-heating can be observed at temperatures

above 130°C.[6] The decomposition process is complex and can be influenced by factors such

as the heating rate and the surrounding atmosphere. The decomposition proceeds in multiple

stages, with activation energies varying for each stage.[7]

Thermal Decomposition Data:
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Parameter Value Reference

Decomposition Onset

Temperature
> 130°C [6]

Self-Accelerating

Decomposition Temperature

(SADT)

71°C (for 25 kg packaging) [7]

Activation Energy (Stage 1) 137.22 - 151.80 kJ/mol [7]

Activation Energy (Stage 2) 90.21 - 106.41 kJ/mol [7]

Decomposition Pathway
The primary decomposition pathway of disodium peroxydicarbonate in the presence of water

involves its hydrolysis to sodium carbonate and hydrogen peroxide, followed by the

decomposition of hydrogen peroxide into water and oxygen.

Reactant

Process

Products

Disodium Peroxydicarbonate
(Na₂C₂O₆)

Hydrolysis
(in water)

Sodium Carbonate
(Na₂CO₃)

Hydrogen Peroxide
(H₂O₂)

Decomposition Water
(H₂O)

Oxygen
(O₂)
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Click to download full resolution via product page

Caption: The decomposition pathway of disodium peroxydicarbonate in an aqueous

environment.

Applications in Research and Development
While disodium peroxydicarbonate is widely used as a bleaching and cleaning agent, its

utility extends to organic synthesis, which is of particular interest to drug development

professionals.

Reagent in Organic Synthesis
Disodium peroxydicarbonate serves as a convenient and stable source of anhydrous

hydrogen peroxide, particularly in non-aqueous solvents.[8] This property makes it a valuable

reagent in various oxidation reactions that are fundamental to the synthesis of complex organic

molecules, including active pharmaceutical ingredients (APIs). For instance, it can be used in:

Epoxidations: The formation of epoxides from alkenes.

Baeyer-Villiger Oxidations: The oxidation of ketones to esters.[8][9]

Oxidation of Alcohols: The conversion of primary and secondary alcohols to aldehydes and

ketones, respectively.[9]

Oxidation of Nitrogen Compounds: The transformation of tertiary amines to their

corresponding N-oxides.[9]

The use of disodium peroxydicarbonate in these reactions can offer advantages in terms of

ease of handling and safety compared to using highly concentrated aqueous solutions of

hydrogen peroxide.

Potential in Pharmaceutical Manufacturing
While not a direct therapeutic agent, the powerful oxidizing properties of disodium
peroxydicarbonate make it a candidate for use in cleaning and sanitization protocols within

pharmaceutical manufacturing facilities. Its ability to decompose into environmentally benign
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products (water, oxygen, and sodium carbonate) is an added advantage. Furthermore, organic

peroxides, in general, are utilized in the synthesis of APIs and critical intermediates.[10]

Safety and Handling
Disodium peroxydicarbonate is a strong oxidizing agent and requires careful handling to

ensure laboratory safety.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles.

Skin Protection: Wear impervious clothing and gloves.

Respiratory Protection: Use a respirator if dust is generated.

Handling and Storage:

Handle in a well-ventilated area.

Avoid contact with skin and eyes.

Keep away from heat, sparks, and open flames.[11]

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from combustible materials.[11]

In Case of Accidental Release:

Avoid dust formation.

Wear appropriate PPE.

Collect the spilled material and place it in a suitable container for disposal.

Prevent the material from entering drains or waterways.
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Conclusion
Disodium peroxydicarbonate is a versatile and powerful oxidizing agent with a well-defined

chemical identity and properties. Its utility in organic synthesis, coupled with its relative stability

as a solid, makes it a valuable tool for researchers and professionals in drug development and

other scientific fields. A thorough understanding of its synthesis, analysis, stability, and safe

handling procedures, as outlined in this guide, is essential for its effective and responsible use

in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1600323#disodium-peroxydicarbonate-cas-number-
and-chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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